Cas no 2138192-04-6 (2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid)

2-Chloro-4-(trifluoromethyl)phenyl-2-oxoacetic acid is a specialized organic compound featuring a phenyl ring substituted with chloro and trifluoromethyl groups, coupled with an oxoacetic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substitution allows for further functionalization. The oxoacetic acid moiety provides a reactive site for condensation or nucleophilic addition reactions. Its precise molecular architecture is advantageous in the development of bioactive molecules, particularly in constructing heterocycles or modifying lead compounds. The compound’s high purity and consistent performance ensure reliability in research and industrial applications.
2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid structure
2138192-04-6 structure
Product Name:2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid
CAS No:2138192-04-6
MF:C9H4ClF3O3
MW:252.574472427368
CID:5874829
PubChem ID:146158076
Update Time:2025-10-23

2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid
    • 2-[4-chloro-3-(trifluoromethyl)phenyl]-2-oxoacetic acid
    • 2-(4-Chloro-3-(trifluoromethyl)phenyl)-2-oxoacetic acid
    • EN300-1165420
    • 2138192-04-6
    • Inchi: 1S/C9H4ClF3O3/c10-6-2-1-4(7(14)8(15)16)3-5(6)9(11,12)13/h1-3H,(H,15,16)
    • InChI Key: SHSNZQVWQUCNOR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C(=O)O)=O)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 251.9801062g/mol
  • Monoisotopic Mass: 251.9801062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid Pricemore >>

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Additional information on 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid

Comprehensive Overview of 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 2138192-04-6): Properties, Applications, and Industry Insights

The compound 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 2138192-04-6) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This trifluoromethyl-substituted phenyl derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C9H4ClF3O3, highlights the presence of key functional groups, including a chloro substituent and a 2-oxoacetic acid moiety, which contribute to its versatile applications.

Recent studies emphasize the growing demand for fluorinated compounds like CAS 2138192-04-6 in drug discovery. The trifluoromethyl group enhances metabolic stability and bioavailability, addressing common challenges in modern therapeutics. Researchers are actively exploring its potential in designing enzyme inhibitors and small-molecule drugs, particularly for inflammatory and oncological targets. This aligns with current trends in precision medicine, where tailored molecular structures are critical.

In agrochemical applications, 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid serves as a precursor for herbicide formulations. Its structural attributes enable selective weed control while minimizing environmental impact—a priority in sustainable agriculture. Industry reports indicate rising searches for "eco-friendly fluorinated herbicides" and "CAS 2138192-04-6 synthesis methods," reflecting market interest in innovative solutions.

The synthesis of this compound typically involves Friedel-Crafts acylation followed by oxidative steps, with recent optimizations focusing on green chemistry principles. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical parameter for regulatory compliance in pharmaceutical GMP environments.

From an SEO perspective, queries such as "buy 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid" and "CAS 2138192-04-6 suppliers" rank prominently, underscoring commercial demand. Meanwhile, academic searches for "mechanism of action of trifluoromethylphenyl derivatives" highlight its scientific relevance. This dual appeal positions the compound as a focal point for both industrial and research audiences.

Ongoing investigations into structure-activity relationships (SAR) of CAS 2138192-04-6 analogs may unlock further applications in material science, particularly in organic electronics. The compound’s electron-withdrawing properties show promise for developing charge-transfer materials, a hot topic in renewable energy technologies.

Regulatory agencies classify this material as non-hazardous under standard handling conditions, though proper PPE is recommended during laboratory use. Storage guidelines suggest inert atmospheres to preserve stability, with degradation studies indicating excellent shelf-life under controlled environments.

In conclusion, 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid represents a compelling case study in functionalized aromatic chemistry. Its intersection with drug development, sustainable agriculture, and advanced materials ensures continued relevance across multidisciplinary fields, driven by evolving industry needs and scientific curiosity.

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